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Compound of Interest

Compound Name:
Ethyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B153649 Get Quote

Essential Safety and Handling Guide for Ethyl 4-
hydroxycyclohexanecarboxylate
This guide provides critical safety and logistical information for the handling, use, and disposal

of Ethyl 4-hydroxycyclohexanecarboxylate in a laboratory setting. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 4-hydroxycyclohexanecarboxylate is classified with the following hazards:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

A Fisher Scientific Safety Data Sheet (SDS) states this chemical is not considered hazardous

by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[2]. However, due to
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the hazard statements from other sources, it is imperative to handle this chemical with

appropriate caution and personal protective equipment.

The following table summarizes the required PPE for handling Ethyl 4-
hydroxycyclohexanecarboxylate.

PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye irritation from

splashes or vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator

with an organic vapor

cartridge.

To prevent respiratory tract

irritation from inhalation of

vapors.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area[3].

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling the chemical.

Don the appropriate PPE as specified in the table above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b153649?utm_src=pdf-body
https://www.benchchem.com/product/b153649?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC118311000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid direct contact with skin, eyes, and clothing[2].

Avoid inhalation of vapor or mist[2].

Use only in a chemical fume hood.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

Storage Requirements:

Store in a tightly closed container in a dry, cool, and well-ventilated area[2].

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Emergency Situation Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Disposal Plan
Dispose of waste chemical and contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not allow the chemical to enter drains or waterways.

Experimental Workflow for Handling Ethyl 4-
hydroxycyclohexanecarboxylate
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Handling
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Caption: Workflow for the safe handling of Ethyl 4-hydroxycyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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